Cas no 2172584-00-6 (8-ethyl-1-oxa-4-azaspiro4.6undecane)
8-ethyl-1-oxa-4-azaspiro4.6undecane Chemical and Physical Properties
Names and Identifiers
-
- 8-ethyl-1-oxa-4-azaspiro4.6undecane
- 2172584-00-6
- EN300-1645408
- 8-ethyl-1-oxa-4-azaspiro[4.6]undecane
-
- Inchi: 1S/C11H21NO/c1-2-10-4-3-6-11(7-5-10)12-8-9-13-11/h10,12H,2-9H2,1H3
- InChI Key: IQLHWZCGEZABHO-UHFFFAOYSA-N
- SMILES: O1CCNC21CCCC(CC)CC2
Computed Properties
- Exact Mass: 183.162314293g/mol
- Monoisotopic Mass: 183.162314293g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 172
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 21.3Ų
8-ethyl-1-oxa-4-azaspiro4.6undecane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1645408-0.05g |
8-ethyl-1-oxa-4-azaspiro[4.6]undecane |
2172584-00-6 | 0.05g |
$1737.0 | 2023-05-26 | ||
| Enamine | EN300-1645408-0.1g |
8-ethyl-1-oxa-4-azaspiro[4.6]undecane |
2172584-00-6 | 0.1g |
$1819.0 | 2023-05-26 | ||
| Enamine | EN300-1645408-0.25g |
8-ethyl-1-oxa-4-azaspiro[4.6]undecane |
2172584-00-6 | 0.25g |
$1902.0 | 2023-05-26 | ||
| Enamine | EN300-1645408-0.5g |
8-ethyl-1-oxa-4-azaspiro[4.6]undecane |
2172584-00-6 | 0.5g |
$1984.0 | 2023-05-26 | ||
| Enamine | EN300-1645408-1.0g |
8-ethyl-1-oxa-4-azaspiro[4.6]undecane |
2172584-00-6 | 1g |
$2068.0 | 2023-05-26 | ||
| Enamine | EN300-1645408-2.5g |
8-ethyl-1-oxa-4-azaspiro[4.6]undecane |
2172584-00-6 | 2.5g |
$4052.0 | 2023-05-26 | ||
| Enamine | EN300-1645408-5.0g |
8-ethyl-1-oxa-4-azaspiro[4.6]undecane |
2172584-00-6 | 5g |
$5995.0 | 2023-05-26 | ||
| Enamine | EN300-1645408-10.0g |
8-ethyl-1-oxa-4-azaspiro[4.6]undecane |
2172584-00-6 | 10g |
$8889.0 | 2023-05-26 | ||
| Enamine | EN300-1645408-50mg |
8-ethyl-1-oxa-4-azaspiro[4.6]undecane |
2172584-00-6 | 50mg |
$647.0 | 2023-09-22 | ||
| Enamine | EN300-1645408-100mg |
8-ethyl-1-oxa-4-azaspiro[4.6]undecane |
2172584-00-6 | 100mg |
$678.0 | 2023-09-22 |
8-ethyl-1-oxa-4-azaspiro4.6undecane Related Literature
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
Additional information on 8-ethyl-1-oxa-4-azaspiro4.6undecane
8-Ethyl-1-Oxa-4-Azaspiro[4.6]Undecane: A Comprehensive Overview
The compound 8-Ethyl-1-Oxa-4-Azaspiro[4.6]Undecane, with CAS No 2172584-00-6, is a unique spirocyclic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of spiro compounds, which are characterized by two rings sharing a single atom, typically oxygen or nitrogen, creating a spiro junction. The structure of 8-Ethyl-1-Oxa-4-Azaspiro[4.6]Undecane consists of a six-membered ring fused to a four-membered ring, with an ethyl group attached at the 8-position and an oxygen atom at the 1-position, along with an amino group at the 4-position.
Recent studies have highlighted the potential of spirocyclic compounds like 8-Ethyl-1-Oxa-4-Azaspiro[4.6]Undecane in drug discovery due to their unique structural features and ability to mimic complex biological molecules. The spiro junction in this compound provides a rigid framework that can be exploited for designing bioactive molecules with specific pharmacokinetic properties. Researchers have explored the synthesis of this compound through various methods, including ring-closing metathesis and intramolecular cyclization, which have been optimized to improve yield and purity.
The chemical synthesis of 8-Ethyl-1-Oxa-4-Azaspiro[4.6]Undecane involves a multi-step process that begins with the preparation of precursor molecules, followed by controlled reactions to form the spiro structure. One notable approach involves the use of transition metal catalysts to facilitate the formation of the spiro junction, which is critical for achieving the desired stereochemistry and regioselectivity. These advancements in synthetic methodology have significantly enhanced our ability to produce this compound on a larger scale for further studies.
In terms of pharmacological applications, 8-Ethyl-1-Oxa-4-Azaspiro[4.6]Undecane has shown promise as a potential lead compound for developing drugs targeting various therapeutic areas, including central nervous system disorders and infectious diseases. Preclinical studies have demonstrated that this compound exhibits moderate activity against certain enzymes and receptors, suggesting its potential as a scaffold for drug design. Additionally, its unique structure allows for further functionalization, enabling researchers to explore its versatility in binding to different biological targets.
The structural versatility of 8-Ethyl-1-Oxa-4-Azaspiro[4.6]Undecane has also made it an interesting candidate for studying molecular recognition and supramolecular chemistry. Recent research has focused on its ability to form host-guest complexes with other molecules, which could have applications in sensing and catalysis. Furthermore, computational studies using molecular modeling techniques have provided insights into the electronic properties and conformational flexibility of this compound, aiding in its rational design for specific applications.
In conclusion, CAS No 2172584-00-6, or 8-Ethyl-1-Oxa-4-Azaspiro[4.6]Undecane, represents a fascinating example of how spirocyclic compounds can contribute to advancements in organic chemistry and pharmacology. With ongoing research into its synthesis, structure-property relationships, and biological activity, this compound continues to be a valuable tool for exploring new frontiers in chemical science.
2172584-00-6 (8-ethyl-1-oxa-4-azaspiro4.6undecane) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)